![molecular formula C7H9NO2 B6277058 rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis CAS No. 1003022-06-7](/img/no-structure.png)
rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis (Rac-5-EPCA) is a synthetic organic compound that is used in a variety of scientific research applications. Rac-5-EPCA is an ethynylated pyrrolidine derivative that is commonly used as a chiral building block for the synthesis of a wide range of compounds. Rac-5-EPCA has been used as a key intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers.
Scientific Research Applications
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has a wide range of scientific research applications. It has been used as a key intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has also been used in the synthesis of chiral auxiliaries, which are used in the synthesis of chiral compounds. In addition, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has been used in the synthesis of a variety of drugs, including anesthetics, antihistamines, and antibiotics.
Mechanism of Action
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis acts as a chiral building block in the synthesis of a wide range of compounds. The ethynyl group of rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis acts as a nucleophile, reacting with electrophilic reagents to form new covalent bonds. The pyrrolidine ring of rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis also acts as a chiral center, allowing for the formation of a wide range of stereoisomers.
Biochemical and Physiological Effects
rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has not been tested for its biochemical or physiological effects. As such, there is no data available on the biochemical or physiological effects of rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis.
Advantages and Limitations for Lab Experiments
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has a number of advantages for use in laboratory experiments. It is a highly reactive compound, allowing for the synthesis of a wide range of compounds in a relatively short period of time. In addition, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis is a relatively inexpensive compound, making it an attractive choice for use in laboratory experiments. However, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis is also a relatively unstable compound, making it difficult to store and transport.
Future Directions
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis has a wide range of potential future applications. It can be used as a key intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. In addition, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis can be used in the synthesis of chiral auxiliaries, which are used in the synthesis of chiral compounds. Furthermore, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis can be used in the synthesis of a variety of drugs, including anesthetics, antihistamines, and antibiotics. Finally, rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis can be used in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
Rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis can be synthesized by a variety of methods. The most common method involves the reaction of ethyl acetoacetate and ethyl pyrrolidine in the presence of a base catalyst, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an aprotic solvent, such as dimethylformamide or dimethylsulfoxide. The reaction proceeds in a stereospecific manner, resulting in the formation of the cis isomer of rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis involves the preparation of the starting material, (2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, followed by the cis-selective hydrogenation of the alkyne functional group.", "Starting Materials": [ "(S)-proline", "Sodium hydroxide (NaOH)", "Ethynyl magnesium bromide (C2H5MgBr)", "Bromoacetic acid (BrCH2COOH)", "Sodium borohydride (NaBH4)", "Palladium on carbon (Pd/C)", "Hydrogen gas (H2)" ], "Reaction": [ "1. Conversion of (S)-proline to (2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid via a series of reactions involving NaOH, BrCH2COOH, and NaBH4.", "2. Reaction of (2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid with C2H5MgBr to form the corresponding Grignard reagent.", "3. Addition of the Grignard reagent to a suitable aldehyde or ketone to form the corresponding alcohol.", "4. Hydrogenation of the alkyne functional group using Pd/C and H2 gas to yield rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis." ] } | |
CAS RN |
1003022-06-7 |
Product Name |
rac-(2R,5S)-5-ethynylpyrrolidine-2-carboxylic acid, cis |
Molecular Formula |
C7H9NO2 |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.